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Compound Name: 2-Iodo-4-methyl-1H-imidazole

Cat. No.: B1296369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Iodo-4-methyl-1H-imidazole, with the CAS number 73746-43-7, is a halogenated derivative

of methylimidazole.[1][2] The imidazole ring is a fundamental heterocyclic scaffold present in

numerous biologically active molecules, making its derivatives, such as 2-Iodo-4-methyl-1H-
imidazole, valuable intermediates in medicinal chemistry and drug discovery. The introduction

of an iodine atom to the imidazole core significantly influences its chemical reactivity and

provides a versatile handle for further molecular modifications, particularly in the synthesis of

novel therapeutic agents. This technical guide provides a comprehensive overview of the

known properties, synthesis, and potential applications of 2-Iodo-4-methyl-1H-imidazole.

Chemical and Physical Properties
Detailed experimental data on the physical properties of 2-Iodo-4-methyl-1H-imidazole is not

extensively available in the public domain. However, based on available information and the

properties of its isomers, the following data can be summarized.
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Property Value Source

CAS Number 73746-43-7 [1][2]

Molecular Formula C4H5IN2 [2]

Molecular Weight 208.00 g/mol [2]

Appearance
Off-white to light yellow powder

(inferred from isomers)
[3]

Note: Properties such as melting point, boiling point, and solubility for 2-Iodo-4-methyl-1H-
imidazole are not readily found in the searched literature. The appearance is inferred from a

closely related isomer, 4-Iodo-2-methyl-1H-imidazole.

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-Iodo-4-methyl-1H-imidazole is

not explicitly described in the available literature. However, general methods for the iodination

of imidazoles can be adapted. The synthesis would likely involve the direct iodination of 4-

methylimidazole as the starting material.

Conceptual Experimental Workflow for Synthesis
The following diagram illustrates a plausible synthetic workflow based on general knowledge of

imidazole chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/JP/ja/search/2-iodo-imidazole?focus=products&page=1&perpage=30&sort=relevance&term=2-iodo%20imidazole&type=product
https://www.3wpharm.com/product/58334.html
https://www.3wpharm.com/product/58334.html
https://www.3wpharm.com/product/58334.html
https://www.nbinno.com/article/pharmaceutical-intermediates/applications-4-iodo-2-methyl-1h-imidazole-tb
https://www.benchchem.com/product/b1296369?utm_src=pdf-body
https://www.benchchem.com/product/b1296369?utm_src=pdf-body
https://www.benchchem.com/product/b1296369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 4-methylimidazole

Reaction in a suitable solvent
(e.g., DMF, CH2Cl2)

Iodinating Agent (e.g., I2, NIS)
Base (e.g., NaHCO3, NaOH)

Aqueous Work-up
(Quenching, Extraction)

Purification
(e.g., Column Chromatography, Recrystallization)

Product: 2-Iodo-4-methyl-1H-imidazole

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Iodo-4-methyl-1H-imidazole.

Biological Activity and Applications in Drug
Discovery
While specific studies on the biological activity of 2-Iodo-4-methyl-1H-imidazole are limited,

the broader class of iodo-imidazole derivatives has garnered significant interest in

pharmaceutical research. The imidazole scaffold is a key component in many existing drugs,

and halogenation can enhance therapeutic properties.

Anticancer Potential
Derivatives of iodo-imidazoles are being explored for their potential as anticancer agents. For

instance, novel 2-iodo-4-hydroxymethyl-1,5-diphenyl substituted-1H-imidazole derivatives have
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been synthesized and evaluated for their in vitro cytotoxic effects against human breast cancer

cell lines (MDA MB 4355).[4] These studies suggest that the iodo-imidazole core can serve as

a template for the development of new anticancer compounds. The mechanism of action for

many imidazole-based anticancer drugs involves the inhibition of key signaling pathways or

enzymes involved in cell proliferation and survival.

Antimicrobial and Antifungal Applications
The imidazole ring is a well-established pharmacophore in antifungal and antimicrobial agents.

The presence of an iodine atom can modulate the lipophilicity and electronic properties of the

molecule, potentially leading to enhanced antimicrobial activity. While direct evidence for 2-
Iodo-4-methyl-1H-imidazole is not available, its structural similarity to known antimicrobial

imidazoles makes it a compound of interest for screening and development in this area.

Intermediate in Organic Synthesis
The primary and most documented application of iodo-imidazoles is as a versatile intermediate

in organic synthesis.[5] The carbon-iodine bond serves as a reactive site for various cross-

coupling reactions, such as Suzuki, Sonogashira, and Heck couplings. These reactions allow

for the facile introduction of diverse functional groups and the construction of complex

molecular architectures, which is a cornerstone of modern drug discovery.

Conceptual Role in Drug Discovery Pipeline
The following diagram illustrates the central role of a functionalized imidazole, such as 2-Iodo-
4-methyl-1H-imidazole, as a building block in the drug discovery process.
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Caption: Role of 2-Iodo-4-methyl-1H-imidazole as an intermediate in drug discovery.
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Conclusion
2-Iodo-4-methyl-1H-imidazole is a chemical entity with significant potential as a building block

in the synthesis of novel, biologically active compounds. While detailed experimental data for

this specific isomer is scarce, the known reactivity of the iodo-imidazole scaffold and the broad

pharmacological activities of imidazole derivatives highlight its importance for researchers in

medicinal chemistry and drug development. Further investigation into the synthesis,

characterization, and biological evaluation of 2-Iodo-4-methyl-1H-imidazole is warranted to

fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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